Cas no 2228569-91-1 (5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228569-91-1
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 6259351
• PubChem ID: 165853067
• Update Time: 2025-05-20

5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine
• 2228569-91-1
• EN300-1793177

• Inchi： 1S/C12H12N4/c1-16-12(10(13)7-15-16)9-3-2-4-11-8(9)5-6-14-11/h2-7,14H,13H2,1H3
• InChI Key： ZHKBCLMVRUMLNN-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 212.106196400g/mol
• Monoisotopic Mass: 212.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.6Ų

Additional information on 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228569-91-1)

5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228569-91-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole-pyrazole hybrids, a structural motif known for its broad spectrum of biological activities. The unique combination of an indole ring and a pyrazole core in this molecule imparts distinct pharmacophoric properties, making it a promising candidate for further exploration in drug discovery and development.

The indole moiety, characterized by its aromatic system and nitrogen-containing heterocycle, is a well-documented scaffold in natural products and pharmacologically active compounds. It is frequently found in bioactive molecules such as serotonin, melatonin, and various alkaloids. The pyrazole ring, on the other hand, is another important heterocycle that contributes to the molecular framework of numerous drugs, including anticonvulsants, antifungals, and anti-inflammatory agents. The presence of both these moieties in 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine suggests potential interactions with multiple biological targets, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of indole-pyrazole hybrids. These tools have enabled researchers to predict the binding modes and affinity of such compounds towards various biological targets, including enzymes and receptors. For instance, studies have shown that indole-pyrazole derivatives can exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammatory pathways. The structural features of 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine, particularly the aromaticity of the indole ring and the electron-deficient nature of the pyrazole ring, are expected to contribute to its interaction with biological macromolecules.

In vitro studies have begun to unravel the pharmacological potential of 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine. Initial experiments have demonstrated its ability to modulate certain enzymatic activities relevant to metabolic disorders. The compound has shown promise in inhibiting key enzymes such as lactate dehydrogenase (LDH) and hexokinase, which are implicated in glucose metabolism. These findings align with recent research indicating that targeting metabolic pathways can be an effective strategy for managing diseases such as diabetes and cancer.

The synthesis of 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted indole derivatives and hydrazine derivatives, followed by functional group modifications. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it more accessible for further biological evaluation.

One of the most intriguing aspects of 5-(1H-indol-4-yl)-1-methyl-1H-pyrazol-4-amine is its potential role in modulating inflammatory responses. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. Studies have indicated that indole derivatives can interact with inflammatory signaling pathways by modulating the activity of transcription factors such as NF-kB. The presence of both indole and pyrazole moieties in this compound suggests that it may possess similar anti-inflammatory properties, although further research is needed to confirm these hypotheses.

The pharmacokinetic profile of 5-(1H-indol-4-yll)-methyl-lH-pyr azo l-l-am ine is another critical factor that needs to be evaluated before considering its clinical application. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the bioavailability and efficacy of a drug candidate. Preliminary studies have suggested that this compound exhibits moderate solubility in aqueous media, which could facilitate its formulation into oral or injectable dosage forms. However, detailed pharmacokinetic studies are necessary to fully understand its behavior within biological systems.

The potential therapeutic applications of 5-(lH-ind ol-l -yl)-l-m ethyl-l H -py r azo l -l -a m ine are broad-ranging. Given its structural similarities to known bioactive molecules, it may find utility in treating conditions such as inflammation-related diseases, metabolic disorders, and even certain types of cancer. Additionally, its ability to interact with multiple biological targets makes it a versatile scaffold for structure-based drug design. Researchers are exploring various derivatives of this compound to enhance its potency and selectivity while minimizing potential side effects.

As research continues to progress, new methodologies for evaluating the biological activity of small molecules like 5-(l H -ind ol -4 -yl)-l -m ethyl-l H -py r azo l -l -a m ine will emerge. High-throughput screening (HTS) technologies allow for rapid testing of large libraries of compounds against numerous biological targets simultaneously. This approach has been instrumental in identifying lead compounds for further development. Moreover, advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy provide powerful tools for characterizing the chemical structure and interactions of these molecules.

The integration of computational biology with experimental chemistry has revolutionized drug discovery efforts over recent years. Machine learning algorithms can predict the binding affinity and toxicity profiles of compounds based on their structural features alone. These predictions can guide synthetic chemists toward designing molecules with improved properties before they are synthesized in the laboratory. For instance, 5-(l H -ind ol -4 -yl)-l -m ethyl-l H -py r azo l -l -a m ine could be optimized using computational methods to enhance its bioavailability or target specificity.

In conclusion, 5-(l H -ind ol -4 yll )m ethyl-l H p y r azo l-l am ine (CAS No. 2228569_91_ 11) represents a promising lead compound with significant therapeutic potential. Its unique structural features suggest interactions with multiple biological targets, making it an attractive candidate for further exploration. Ongoing research efforts aim to elucidate its pharmacological effects, optimize its synthetic routes, and evaluate its pharmacokinetic profile. With continued investigation, 5_( l H _ind ol _ 41 y ll )m ethyl_l_H _py r azo l _ 14 am ine holds promise as a valuable contributor to future therapeutics developments.